1,2,3,4-Tetrahydropyrido[2,3-d]pyridazine-5(6H)-one

• IUPAC Name: 2,3,4,6-tetrahydro-1H-pyrido[2,3-d]pyridazin-5-one
• InChI: InChI=1S/C7H9N3O/c11-7-5-2-1-3-8-6(5)4-9-10-7/h4,8H,1-3H2,(H,10,11)
• InChI Key: CKDHLZMKLQRZRZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=NNC2=O)NC1
• Molecular Formula: C7H9N3O
• Molecular Weight: 151.17 g/mol
• CAS No.: 15370-82-8

Description

“1,2,3,4-Tetrahydropyrido[2,3-d]pyridazine-5(6H)-one” is a heterocyclic compound. It is a derivative of pyridazine, which is known for its wide range of pharmacological activities. The synthesized novel compounds were achieved through the incorporation of the active moieties such as halo compound, pyrazolo, pyrano, pyrimido, pyrido-derivatives with active methylene group in thiobarbituric acid derivatives at C-5.

Scientific Research Applications

Metal-Coordination and Supramolecular Assembly

One notable application of derivatives similar to 1,2,3,4-tetrahydropyrido[2,3-d]pyridazine-5(6H)-one involves their ability to coordinate with metals, leading to the formation of supramolecular assemblies. Specifically, compounds like 3,6-di(pyridin-2-yl)pyridazines have been utilized for their metal-coordinating abilities, resulting in the self-assembly into gridlike metal complexes with copper(I) or silver(I) ions. This capability is particularly interesting for the development of molecular materials and nanotechnology, where the precise control over metal-ligand interactions is crucial for the creation of novel materials with desired properties (Hoogenboom, Moore, & Schubert, 2006).

Hydrogen Bond and Weak Intermolecular Interactions

Another significant application area is the formation of energetic multi-component molecular solids through strong hydrogen bonds and weak intermolecular interactions such as C–H⋯F and C–H⋯O. The formation of novel crystals with N-containing heterocycles, facilitated by these interactions, demonstrates the potential of such compounds in designing materials with specific structural and functional characteristics. These interactions are crucial in the assembly of individual molecules into larger architectures, influencing the material's physical properties (Wang, Hu, Wang, Liu, & Huang, 2014).

Photoluminescence and Luminescent Materials

Compounds related to this compound have been explored for their luminescent properties. For instance, a study on a 2-D dysprosium-organic complex constructed from 6,7-dihydropyrido(2,3-d)pyridazine-5,8-dione and oxalic acid revealed metal-centered luminescence with yellowish-blue emission. This finding is of particular interest for the development of new luminescent materials, which could be used in various applications, including sensors, displays, and lighting (Zhou, Sun, Ahmad, Zhang, & Shi, 2015).